Cas no 1806442-87-4 (3-Bromo-4-(3-bromopropyl)benzoyl chloride)

• Product Name: 3-Bromo-4-(3-bromopropyl)benzoyl chloride
• CAS No: 1806442-87-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4977963
• Update Time: 2025-08-03

3-Bromo-4-(3-bromopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropyl)benzoyl chloride

• Inchi： 1S/C10H9Br2ClO/c11-5-1-2-7-3-4-8(10(13)14)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： PHGZGXQDFBEVDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=CC=1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-4-(3-bromopropyl)benzoyl chloride

3-Bromo-4-(3-bromopropyl)benzoyl Chloride (CAS No. 1806442-87-4)

The compound 3-Bromo-4-(3-bromopropyl)benzoyl Chloride (CAS No. 1806442-87-4) is a highly reactive aromatic compound with significant applications in organic synthesis and materials science. This compound, often referred to as benzoyl chloride derivative, is characterized by its brominated aromatic ring and a reactive acyl chloride group, making it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

Recent studies have highlighted the potential of 3-Bromo-4-(3-bromopropyl)benzoyl Chloride in the development of novel pharmaceutical agents. Its unique structure, featuring two bromine atoms at specific positions on the aromatic ring, allows for precise control over reactivity and selectivity during synthesis. This has led to its use in the creation of targeted drug delivery systems and bioactive compounds with enhanced pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in polymer chemistry. The acyl chloride group in 3-Bromo-4-(3-bromopropyl)benzoyl Chloride enables it to act as a versatile building block for synthesizing polyamides and polyesters with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer frameworks can significantly improve their durability and resistance to environmental factors.

The synthesis of 3-Bromo-4-(3-bromopropyl)benzoyl Chloride typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent bromination. These processes require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these syntheses, reducing production costs and minimizing environmental impact.

From an analytical standpoint, 3-Bromo-4-(3-bromopropyl)benzoyl Chloride has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided deeper insights into its molecular structure and reactivity, paving the way for more sophisticated applications in both academic research and industrial settings.

In conclusion, 3-Bromo-4-(3-bromopropyl)benzoyl Chloride (CAS No. 1806442-87-4) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity continue to drive innovation across multiple disciplines, making it an indispensable tool for researchers and industry professionals alike.